![molecular formula C11H7FN2O3 B1391176 5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid CAS No. 1199215-96-7](/img/structure/B1391176.png)
5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid
Overview
Description
5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid is a chemical compound with the molecular formula C11H7FN2O3 and a molecular weight of 234.19 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid can be represented by the SMILES string FC1=CC=CC=C1OC2=NC=C(C(O)=O)N=C2 . The InChI representation is 1S/C11H7FN2O3/c12-7-3-1-2-4-9(7)17-10-6-13-8(5-14-10)11(15)16/h1-6H,(H,15,16) .Physical And Chemical Properties Analysis
5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid is a solid compound . More detailed physical and chemical properties are not available in the current sources.Scientific Research Applications
Proteomics Research
“5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various ways in this field, such as in the study of protein interactions, structure determination, or in the development of new techniques for protein analysis.
Synthesis of Novel Compounds
This compound can serve as a precursor in the synthesis of novel compounds . For instance, it can be used in the preparation of substituted amides of pyrazine-2-carboxylic acids, which have shown antimycobacterial, antifungal, and photosynthesis-inhibiting activities .
Antimycobacterial Activity
Substituted amides of pyrazine-2-carboxylic acids, which can be synthesized from “5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid”, have shown antimycobacterial activity . This suggests potential applications in the development of new drugs for the treatment of tuberculosis.
Antifungal Activity
Similarly, these substituted amides have also exhibited antifungal effects . This indicates potential use in the development of new antifungal agents.
Photosynthesis Inhibition
These substituted amides have demonstrated photosynthesis-inhibiting activities . This could be useful in the study of photosynthesis and potentially in the development of herbicides.
Antialgal Activity
The 3-methylphenyl amides of 6-chloro- and 5-tert-butyl-6-chloro-pyrazine-2-carboxylic acid, which can be synthesized from “5-(2-Fluorophenoxy)pyrazine-2-carboxylic acid”, have shown antialgal activity . This suggests potential applications in the control of harmful algal blooms.
Safety and Hazards
properties
IUPAC Name |
5-(2-fluorophenoxy)pyrazine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN2O3/c12-7-3-1-2-4-9(7)17-10-6-13-8(5-14-10)11(15)16/h1-6H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFFJVHJMMWHTPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=NC=C(N=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001252418 | |
Record name | 5-(2-Fluorophenoxy)-2-pyrazinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1199215-96-7 | |
Record name | 5-(2-Fluorophenoxy)-2-pyrazinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1199215-96-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(2-Fluorophenoxy)-2-pyrazinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.